3-(1H-Pyrazol-1-yl)cyclohexan-1-one

Specification

• CAS No.: 933795-55-2
• Molecular Formula: C9H12N2O
• Molecular Weight: 164.2 g/mol
• IUPAC Name: 3-pyrazol-1-ylcyclohexan-1-one
• Standard InChI: InChI=1S/C9H12N2O/c12-9-4-1-3-8(7-9)11-6-2-5-10-11/h2,5-6,8H,1,3-4,7H2
• Standard InChI Key: PETSOAKZLYHGNY-UHFFFAOYSA-N
• SMILES: C1CC(CC(=O)C1)N2C=CC=N2
• Canonical SMILES: C1CC(CC(=O)C1)N2C=CC=N2

Introduction

3-(1H-Pyrazol-1-yl)cyclohexan-1-one is a versatile small molecule scaffold used primarily in laboratory settings for various chemical and biological research applications. It is characterized by its cyclohexanone ring connected to a pyrazole ring, which provides a unique structural framework for further modification and synthesis of more complex molecules.

Synthesis Methods

The synthesis of 3-(1H-Pyrazol-1-yl)cyclohexan-1-one typically involves the reaction of cyclohexanone with a pyrazole derivative. This process can be facilitated by various catalysts and conditions to optimize yield and purity.

Applications in Research

This compound serves as a building block for synthesizing more complex molecules, particularly in medicinal chemistry. Its versatility allows researchers to modify it into various derivatives with potential biological activities, such as antiviral, antibacterial, or anticancer properties.

Biological Activities and Potential

While specific biological activities of 3-(1H-Pyrazol-1-yl)cyclohexan-1-one itself are not extensively documented, its derivatives have shown promise in various therapeutic areas. For instance, pyrazole-based compounds have been explored for their antiviral and antibacterial properties.

Potential Therapeutic Areas

• Antiviral Agents: Pyrazole derivatives have been investigated for their ability to inhibit viral replication, particularly against viruses like measles and influenza.

• Antibacterial Agents: Compounds containing pyrazole moieties have demonstrated antibacterial activity, making them candidates for developing new antibiotics.

Safety and Handling

3-(1H-Pyrazol-1-yl)cyclohexan-1-one is intended for laboratory use only. Handling requires proper safety precautions, including the use of protective equipment and adherence to standard laboratory safety protocols.